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Compound of Interest

Compound Name: MeSA 2-O-b-D-glucoside-d7

Cat. No.: B15553278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MeSA 2-O-β-D-glucoside-d7, a

deuterated analog of a key signaling molecule in plant biology. This document details its

chemical properties, outlines plausible experimental protocols for its synthesis and application,

and contextualizes its use in metabolic and pharmacokinetic research.

Introduction
MeSA 2-O-β-D-glucoside-d7 is the deuterium-labeled form of Methyl 2-O-β-D-

glucopyranosylbenzoate. The non-labeled compound is a naturally occurring glycoside of

methyl salicylate (MeSA), an important phytohormone involved in plant defense mechanisms,

particularly Systemic Acquired Resistance (SAR). In SAR, MeSA acts as a mobile signal that

travels from infected to distal tissues, where it is converted to salicylic acid to trigger a broad-

spectrum defense response. The glucosylation of MeSA is a critical regulatory step, converting

the active, mobile signal into a stable, inactive storage form.

The incorporation of deuterium (a stable, heavy isotope of hydrogen) into the MeSA 2-O-β-D-

glucoside structure creates a valuable tool for researchers. Due to the mass difference

between deuterium and hydrogen, MeSA 2-O-β-D-glucoside-d7 can be readily distinguished
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from its endogenous, non-labeled counterpart by mass spectrometry. This makes it an ideal

internal standard for accurate quantification in complex biological matrices, or as a tracer to

study the metabolism, transport, and pharmacokinetics of MeSA and its glycosides.[1]

Chemical Properties and Data
Quantitative data for MeSA 2-O-β-D-glucoside-d7 has been compiled from available supplier

information.

Property Value Source

Molecular Formula C₁₄H₁₁D₇O₈ MedChemExpress[2]

Molecular Weight 321.33 g/mol MedChemExpress[2]

Synonyms MeSAG-d7 MedChemExpress

Purity Typically ≥98% MedChemExpress[3]

Isotopic Enrichment

Not specified, but high

enrichment is expected for use

as an internal standard.

-

Appearance White to off-white solid General knowledge

Solubility
Soluble in DMSO and

methanol
General knowledge

Biological Context: The Role of MeSA Glucosylation
in Plant Defense
The formation of MeSA 2-O-β-D-glucoside is a key regulatory point in the plant's systemic

acquired resistance (SAR) pathway. This signaling cascade is crucial for a plant's ability to

defend itself against a wide range of pathogens.
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Plant Defense Signaling Pathway: MeSA Glucosylation
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Figure 1. MeSA Glucosylation in Plant Defense.
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Experimental Protocols
The following sections provide detailed, plausible methodologies for the synthesis of MeSA 2-

O-β-D-glucoside-d7 and its application as an internal standard in LC-MS/MS analysis.

Synthesis of MeSA 2-O-β-D-glucoside-d7
The synthesis of MeSA 2-O-β-D-glucoside-d7 can be envisioned as a two-part process: the

synthesis of the deuterated aglycone (methyl salicylate-d7) followed by glycosylation.
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Synthesis Workflow for MeSA 2-O-β-D-glucoside-d7

Part 1: Deuteration of Salicylic Acid

Part 2: Glycosylation
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Figure 2. Synthesis Workflow.
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Part 1: Synthesis of Methyl Salicylate-d7

Esterification: In a round-bottom flask equipped with a reflux condenser, combine salicylic

acid-d5 (commercially available, with deuterium on the aromatic ring) and an excess of

methanol-d4.

Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

Heat the mixture to reflux and maintain for 4-6 hours.

After cooling, neutralize the reaction mixture with a saturated sodium bicarbonate solution.

Extract the aqueous phase with dichloromethane or ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the resulting methyl salicylate-d7 by column chromatography on silica gel.

Part 2: Glycosylation (Koenigs-Knorr Method)

Reaction Setup: In a dry flask under an inert atmosphere (e.g., argon), dissolve the purified

methyl salicylate-d7 and acetobromo-α-D-glucose in a suitable dry solvent like

dichloromethane or acetonitrile.

Add a silver (I) oxide or silver carbonate promoter to the mixture.

Stir the reaction at room temperature until thin-layer chromatography (TLC) indicates the

consumption of the starting materials.

Work-up: Filter the reaction mixture to remove the silver salts and concentrate the filtrate.

Purify the resulting acetylated glucoside by column chromatography.

Deprotection: Dissolve the purified acetylated glucoside in dry methanol.

Add a catalytic amount of sodium methoxide (Zemplén deacetylation).
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Stir at room temperature and monitor by TLC until deacetylation is complete.

Neutralize the reaction with an acidic resin, filter, and concentrate the solvent.

Final Purification: Purify the final product, MeSA 2-O-β-D-glucoside-d7, by preparative high-

performance liquid chromatography (HPLC).

Lyophilize the pure fractions to obtain the final product as a solid.

Quantification of Endogenous MeSA 2-O-β-D-glucoside
using LC-MS/MS
This protocol outlines the use of MeSA 2-O-β-D-glucoside-d7 as an internal standard for the

accurate quantification of its non-deuterated analog in a plant tissue matrix.
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LC-MS/MS Quantification Workflow

1. Sample Preparation
- Homogenize plant tissue

- Add MeSA 2-O-β-D-glucoside-d7 (Internal Standard)

2. Extraction
- Liquid-liquid or solid-phase extraction

3. LC Separation
- C18 reverse-phase column

4. MS/MS Detection
- Electrospray Ionization (ESI)

- Multiple Reaction Monitoring (MRM)

5. Quantification
- Calculate peak area ratio (Analyte/IS)

- Determine concentration from calibration curve

MeSA-glucoside
(e.g., m/z 315 -> 153)

MeSA-glucoside-d7
(e.g., m/z 322 -> 157)

Click to download full resolution via product page

Figure 3. LC-MS/MS Workflow.

Methodology:

Sample Preparation:

Harvest and immediately freeze plant tissue in liquid nitrogen.

Homogenize the frozen tissue to a fine powder.
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To a known weight of tissue powder (e.g., 100 mg), add a precise amount of MeSA 2-O-β-

D-glucoside-d7 solution in methanol as the internal standard.

Extraction:

Add an appropriate extraction solvent (e.g., 80% methanol).

Vortex thoroughly and incubate (e.g., overnight at 4°C).

Centrifuge to pellet debris and collect the supernatant.

The extract may be further purified using solid-phase extraction (SPE) if necessary to

remove interfering matrix components.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate the analyte from isomers and matrix

components.

Mass Spectrometry (MS/MS):

Ionization Source: Electrospray Ionization (ESI), likely in negative mode.

Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (Hypothetical):

MeSA 2-O-β-D-glucoside (Analyte): Precursor ion [M-H]⁻ m/z 313.2 → Product ion

(e.g., aglycone fragment) m/z 151.1.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MeSA 2-O-β-D-glucoside-d7 (Internal Standard): Precursor ion [M-H]⁻ m/z 320.2 →

Product ion (e.g., deuterated aglycone fragment) m/z 155.1.

Note: Exact m/z values should be determined empirically by infusing pure standards.

Quantification:

Prepare a calibration curve using known concentrations of the non-labeled analyte and a

fixed concentration of the internal standard.

Plot the ratio of the analyte peak area to the internal standard peak area against the

analyte concentration.

Calculate the concentration of the endogenous MeSA 2-O-β-D-glucoside in the samples

by comparing their peak area ratios to the calibration curve.

Conclusion
MeSA 2-O-β-D-glucoside-d7 is an indispensable tool for researchers studying plant hormone

signaling, metabolomics, and pharmacokinetics. Its use as an internal standard enables

precise and accurate quantification of its endogenous counterpart, overcoming matrix effects

inherent in complex biological samples. The detailed protocols and diagrams provided in this

guide offer a robust framework for the synthesis and application of this valuable labeled

compound, facilitating advanced research in plant biology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to MeSA 2-O-β-D-
glucoside-d7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553278/docs#an-in-depth-technical-guide-to-
mesa-2-o-d-glucoside-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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